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Compound of Interest

Compound Name:
Methyl 3-amino-4-

(trifluoromethyl)benzoate

Cat. No.: B170562 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

Methyl 3-amino-4-(trifluoromethyl)benzoate, with a primary focus on the determination of its

molecular weight. This document is intended to serve as a valuable resource for professionals

in research and development, particularly within the pharmaceutical and chemical industries.

Chemical Identity and Structure
Methyl 3-amino-4-(trifluoromethyl)benzoate is an organic compound featuring a benzoate

core structure. Key functional groups, including an amino group and a trifluoromethyl group,

are substituted on the benzene ring, influencing its chemical reactivity and potential biological

activity.

Table 1: Compound Identification

Identifier Value

IUPAC Name Methyl 3-amino-4-(trifluoromethyl)benzoate

Molecular Formula C₉H₈F₃NO₂

CAS Number 368-83-2

PubChem CID 136245

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b170562?utm_src=pdf-interest
https://www.benchchem.com/product/b170562?utm_src=pdf-body
https://www.benchchem.com/product/b170562?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Weight Determination
The molecular weight of a compound is a fundamental physical property, crucial for

stoichiometric calculations in chemical reactions, preparation of solutions of known

concentration, and analytical characterization. The molecular weight is the sum of the atomic

weights of all constituent atoms in the molecular formula.

Molecular Formula
The molecular formula of Methyl 3-amino-4-(trifluoromethyl)benzoate is C₉H₈F₃NO₂. This

formula is derived from its chemical structure, which consists of nine carbon atoms, eight

hydrogen atoms, three fluorine atoms, one nitrogen atom, and two oxygen atoms.

Atomic Weights of Constituent Elements
The calculation of the molecular weight relies on the standard atomic weights of each element

present in the compound.

Table 2: Atomic Weight of Constituent Elements

Element Symbol Atomic Weight ( g/mol )

Carbon C 12.011[1][2][3][4]

Hydrogen H 1.008[5][6][7][8]

Fluorine F 18.998[9][10][11][12][13]

Nitrogen N 14.007[14][15][16][17][18]

Oxygen O 15.999[19][20][21][22][23]

Calculation of Molecular Weight
The molecular weight is calculated by multiplying the number of atoms of each element by its

atomic weight and summing the results.

Table 3: Molecular Weight Calculation for C₉H₈F₃NO₂
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Element Number of Atoms
Atomic Weight (
g/mol )

Contribution to
Molecular Weight (
g/mol )

Carbon 9 12.011 108.099

Hydrogen 8 1.008 8.064

Fluorine 3 18.998 56.994

Nitrogen 1 14.007 14.007

Oxygen 2 15.999 31.998

Total 219.168

The calculated molecular weight of Methyl 3-amino-4-(trifluoromethyl)benzoate is 219.168

g/mol . It is noteworthy that an isomer of this compound, Methyl 3-amino-5-

(trifluoromethyl)benzoate, possesses the same molecular formula and, consequently, the same

molecular weight of 219.16 g/mol .[24]

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of this compound are

beyond the scope of this guide. However, standard analytical techniques such as mass

spectrometry, nuclear magnetic resonance (NMR) spectroscopy, and elemental analysis would

be employed to confirm the identity and purity of the compound, and to experimentally verify its

molecular weight.

Visualizations
Logical Relationship of Molecular Weight Calculation
The following diagram illustrates the logical workflow for determining the molecular weight of

Methyl 3-amino-4-(trifluoromethyl)benzoate.
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Caption: Workflow for Molecular Weight Calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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